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Compound of Interest

Compound Name: Denudatin B
CAS No.: 87402-88-8
Cat. No.: B1195108
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Introduction

Denudatin B, a neolignan belonging to the dihydrobenzofuran class, has garnered interest for
its potential pharmacological activities. Structurally identified as (2S,3R,3aR)-2-(3,4-
dimethoxyphenyl)-3a-methoxy-3-methyl-5-prop-2-enyl-2,3-dihydro-1-benzofuran-6-one, its
characterization is crucial for drug discovery and development. Mass spectrometry is a pivotal
analytical technique for the structural elucidation of such natural products. This document
provides detailed application notes on the expected mass spectrometry fragmentation pattern
of Denudatin B and protocols for its analysis.

Chemical Information
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Property Value

(2S,3R,3aR)-2-(3,4-dimethoxyphenyl)-3a-
IUPAC Name methoxy-3-methyl-5-prop-2-enyl-2,3-dihydro-1-

benzofuran-6-one

Molecular Formula C21H2405
Molecular Weight 356.4 g/mol
CAS Number 87402-88-8

Predicted Mass Spectrometry Fragmentation
Pattern

While specific experimental fragmentation data for Denudatin B is not widely published, a
detailed fragmentation pathway can be proposed based on the known fragmentation of
structurally related dihydrobenzofuran neolignans. The primary ionization technique considered
here is electrospray ionization (ESI), which typically forms a protonated molecule [M+H]* in
positive ion mode.

Key Predicted Fragmentation Pathways:

The fragmentation of the protonated Denudatin B molecule (m/z 357.16) is expected to
proceed through a series of characteristic neutral losses and bond cleavages within the
dihydrobenzofuran skeleton and its substituents.

e Initial Loss of Methanol (CHsOH): A primary fragmentation event is the neutral loss of
methanol (32 Da) from the methoxy group at the 3a position, leading to a stable carbocation.

e Sequential Loss of Carbon Monoxide (CO): Subsequent fragmentation can involve the loss
of one or more molecules of carbon monoxide (28 Da) from the benzofuranone ring system.

o Cleavage of the Dihydrofuran Ring: The dihydrofuran ring can undergo cleavage, leading to
fragments corresponding to the dimethoxyphenyl moiety and the benzofuranone core.

o Loss of the Allyl Group: The allyl group at position 5 can be cleaved, resulting in a loss of 41
Da.
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e Loss of Water (H20): Although less common for this specific structure, a loss of water (18
Da) could occur under certain conditions, potentially from the rearrangement of the molecule.

Proposed Fragmentation Table

Proposed Proposed Structure
Precursor lon (m/z) Neutral Loss
Fragment lon (m/z) of Fragment

lon resulting from the
357.16 ([M+H]*) 325.14 CHsOH (32.02) loss of the 3a-

methoxy group.

lon formed by the loss

of a carbonyl group

325.14 297.13 CO (28.01)
from the
benzofuranone ring.
Further loss of a
297.13 269.12 CO (28.01)

carbonyl group.

lon corresponding to
the protonated
dimethoxyphenyl

357.16 ([M+H]™) 165.09 C10H1202 (164.08) acetaldehyde,
resulting from the
cleavage of the C2-C3
bond.

lon corresponding to

the protonated

357.16 ([M+H]*) 193.09 C11H120 (160.09)
benzofuranone core
after cleavage.
lon from the loss of
357.16 ([M+H]*) 316.13 CsHs (41.07)

the allyl group.

Experimental Protocols
Sample Preparation
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o Standard Solution: Prepare a stock solution of Denudatin B at a concentration of 1 mg/mL in
methanol or acetonitrile.

e Working Solution: Dilute the stock solution with the initial mobile phase (e.g., 50:50
acetonitrile:water with 0.1% formic acid) to a final concentration of 1-10 pg/mL for direct
infusion analysis or LC-MS analysis.

Liquid Chromatography-Mass Spectrometry (LC-MS)
Analysis

 Instrumentation: A high-performance liquid chromatograph coupled to a tandem mass
spectrometer (e.g., Q-TOF, Orbitrap, or Triple Quadrupole) with an electrospray ionization
(ESI) source.

e LC Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 um) is suitable for
separation.

» Mobile Phase:

o A: Water with 0.1% formic acid

o B: Acetonitrile with 0.1% formic acid
e Gradient Elution:

0-2 min: 10% B

[¢]

2-15 min: 10-90% B

o

15-18 min: 90% B

o

18-18.1 min: 90-10% B

[¢]

18.1-22 min:; 10% B

[¢]

e Flow Rate: 0.3 mL/min

¢ Injection Volume: 5 pL
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e Column Temperature: 40 °C

Mass Spectrometry Conditions

« lonization Mode: Positive Electrospray lonization (ESI+)
o Capillary Voltage: 3.5 kV

o Cone Voltage: 30 V

e Source Temperature: 120 °C

o Desolvation Temperature: 350 °C

o Desolvation Gas Flow: 800 L/hr

e Collision Gas: Argon

o Collision Energy: Ramped from 10 to 40 eV for MS/MS experiments to observe a range of
fragment ions.

Mass Range: m/z 50-500

Visualizations
Experimental Workflow
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Experimental Workflow for Denudatin B Analysis

Sample Preparation

Genudatin B Stock Solution (1 mg/mLD

Ljilution
GVorking Solution (1-10 ug/mLD

LC-MS/M

Analysis

HPLC Separation
(C18 Column)

Mass Spectrometry
(ESI+)

Tandem MS (MS/MS)
(Collision Induced Dissociation)

Data Processing

Acquisition of Mass Spectra

:

Fragmentation Pattern Analysis

Gtructural ElucidatiorD

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195108?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Proposed ESI-MS/MS Fragmentation of Denudatin B

- CHsOH - CsHs

Ring Cleavage
[M+H - CH3OH]J* Dimethoxyphenyl fragment
m/z 325.14 m/z 165.09
ico
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 To cite this document: BenchChem. [Application Notes and Protocols: Mass Spectrometry
Fragmentation of Denudatin B]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1195108/docs#application-notes-and-protocols-
mass-spectrometry-fragmentation-of-denudatin-b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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